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Compound of Interest

Compound Name: 1-Ethynyl-1-cyclohexanol

Cat. No.: B041583 Get Quote

Technical Support Center: Handling 1-Ethynyl-1-
cyclohexanol
This guide provides troubleshooting advice and frequently asked questions (FAQs) for

researchers, scientists, and drug development professionals working with 1-Ethynyl-1-
cyclohexanol, focusing on challenges presented by its low melting point.

Physical and Chemical Properties
The physical properties of 1-Ethynyl-1-cyclohexanol are crucial for understanding its handling

requirements. Key quantitative data is summarized below.
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Property Value Citations

Melting Point 30-33 °C [1][2][3][4][5]

Boiling Point 174-180 °C [1][2][3][4]

Density 0.967 g/mL at 25 °C [3][6][7]

Flash Point 62.8-73 °C [1][3][8]

Solubility

Soluble in water (10g/L at

20°C), diethyl ether, alcohols,

esters, and ketones.

[2]

Appearance

White crystalline solid or

colorless to slightly yellow

viscous liquid.

[9][10]

Frequently Asked Questions (FAQs)
Q1: My 1-Ethynyl-1-cyclohexanol arrived as a solid, but it's starting to melt on the bench. Is it

still usable?

A1: Yes, the product is perfectly fine. 1-Ethynyl-1-cyclohexanol has a melting point of 30-

33°C, which is close to or slightly above ambient laboratory temperatures.[1][2][3][4][5] It is

common for it to exist as a solid, a liquid, or a semi-solid slush. The quality of the compound is

not affected by these phase changes. For consistent handling, it is recommended to either cool

the container below its melting point to handle it as a solid or gently warm it to handle it as a

liquid.

Q2: How should I store 1-Ethynyl-1-cyclohexanol to prevent it from melting?

A2: To maintain it as a solid, store the container in a cool, dry, well-ventilated area, away from

sources of ignition.[11] Storing it below +30°C is recommended.[6][7] A laboratory refrigerator is

a suitable storage location. Ensure the container is tightly closed to prevent moisture

absorption and contamination.[11]

Q3: I need to weigh an exact amount of 1-Ethynyl-1-cyclohexanol, but it's melting on the

balance. What is the best way to do this?
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A3: This is a common issue with low-melting-point solids. Here are two approaches:

Weighing as a Solid: Cool the container of 1-Ethynyl-1-cyclohexanol in an ice bath or

refrigerator before weighing. Use a pre-chilled spatula and weighing boat. This will minimize

melting during the brief time it is on the balance.

Weighing as a Liquid: Gently warm the entire container in a warm water bath (not exceeding

40°C) until the entire contents are molten and homogeneous. You can then accurately

dispense the liquid by volume using a micropipette or syringe, and determine the exact mass

by taring the receiving vessel. Alternatively, you can directly add the liquid to your reaction

vessel on a balance.

Q4: Can I dissolve 1-Ethynyl-1-cyclohexanol directly from its solid form, or should I melt it

first?

A4: You can add the solvent directly to the solid material. Since it is soluble in a variety of

common organic solvents, it will dissolve readily with gentle warming and stirring.[2] There is no

need to melt it before dissolution unless you need to transfer a portion of it as a liquid.

Q5: What are the primary safety concerns when handling 1-Ethynyl-1-cyclohexanol?

A5: 1-Ethynyl-1-cyclohexanol is harmful if swallowed and toxic in contact with skin.[9][12] It

can also cause skin and serious eye irritation.[12] Always wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.[11][13] Handle the

compound in a well-ventilated area or a chemical fume hood.[11]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b041583?utm_src=pdf-body
https://www.benchchem.com/product/b041583?utm_src=pdf-body
https://www.fishersci.ca/shop/products/1-ethynylcyclohexanol-99-thermo-scientific/p-7045957
https://www.benchchem.com/product/b041583?utm_src=pdf-body
https://www.benchchem.com/product/b041583?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethynylcyclohexanol
https://www.fishersci.com/store/msds?partNumber=AC119105000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119105000&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2186195_EN.htm
http://delloyd.50megs.com/hazard/labsafety.html
https://m.chemicalbook.com/ProductMSDSDetailCB2186195_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Probable Cause Recommended Solution

Inconsistent Weighing

The compound is melting and

evaporating on the balance

pan.

Use the "Weighing as a Solid"

or "Weighing as a Liquid"

methods described in the

FAQs. For the liquid method,

ensure the container is capped

during equilibration on the

balance to prevent

evaporation.

Difficulty in Transferring

The compound is a semi-solid

slush, making it difficult to

transfer with a spatula.

Gently warm the container in a

warm water bath until the

entire sample is molten, then

transfer it as a liquid using a

pipette or syringe.

Sample Appears Oily or Wet

After Recrystallization

"Oiling out" during

recrystallization due to the low

melting point.

This occurs when the

saturated solution's

temperature is above the

compound's melting point. To

avoid this, use a larger volume

of solvent to ensure

crystallization occurs at a lower

temperature. Alternatively, use

a solvent system where the

compound has lower solubility,

or perform the recrystallization

at a reduced temperature (e.g.,

in a cold room).

Solidification in a Syringe or

Pipette

The compound is solidifying

upon contact with a cooler

syringe or pipette tip.

Pre-warm the syringe or

pipette by drawing up and

expelling warm air or solvent

before drawing up the molten

1-Ethynyl-1-cyclohexanol.

Work quickly to dispense the

liquid before it has a chance to

solidify.
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Experimental Protocols
Protocol: Preparation of a Standard Solution by Mass
This protocol details how to accurately prepare a solution of a specific concentration,

addressing the challenges of handling a low-melting-point solid.

Preparation: Place the sealed container of 1-Ethynyl-1-cyclohexanol and a spatula in a

refrigerator (4°C) for at least 30 minutes to ensure it is in a solid state.

Tare: Place a clean, dry weighing boat on a calibrated analytical balance and tare the weight.

Weighing: Remove the chilled 1-Ethynyl-1-cyclohexanol and spatula from the refrigerator.

Working quickly, transfer the desired amount of the solid to the weighing boat. The cold

temperature will minimize melting during this process. Record the exact mass.

Dissolution: Transfer the weighed solid to a volumetric flask of the appropriate size. Use a

small amount of the desired solvent to rinse the weighing boat and ensure the complete

transfer of the compound into the flask.

Final Preparation: Add the solvent to the volumetric flask until it is about three-quarters full.

Swirl the flask to dissolve the solid completely. Once dissolved, add more solvent to the

calibration mark. Stopper the flask and invert it several times to ensure the solution is

homogeneous.

Visual Guides
Troubleshooting Workflow for Handling 1-Ethynyl-1-
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Troubleshooting Workflow for Handling 1-Ethynyl-1-cyclohexanol

Preparation & Assessment

Solid Handling

Liquid Handling

Semi-Solid Handling

Start: Need to handle
1-Ethynyl-1-cyclohexanol

Assess physical state
in container

Handle as a solid

Completely Solid

Handle as a liquid

Completely Liquid

Handle as a semi-solid

Semi-solid / Slush

Weigh quickly using
pre-chilled tools

Add solvent directly
to the solid

End: Successful Handling

Gently warm container
(e.g., water bath <40°C)

Use pipette or syringe
to dispense

Choose a consistent method

Cool to fully solidify

For solid handling

Warm to fully melt

For liquid handling

Click to download full resolution via product page

Caption: Decision workflow for handling 1-Ethynyl-1-cyclohexanol based on its physical state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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